Cas no 1824498-62-5 (Azetidine-2-carboximidamide)

• Product Name: Azetidine-2-carboximidamide
• CAS No: 1824498-62-5
• MF: C₄H₉N₃
• MW: 99.1343600749969
• CID: 5638072
• PubChem ID: 76152092
• Update Time: 2025-06-11

Azetidine-2-carboximidamide Chemical and Physical Properties

Names and Identifiers

• azetidine-2-carboximidamide
• 1824498-62-5
• EN300-28270356
• Azetidine-2-carboximidamide

• Inchi： 1S/C4H9N3/c5-4(6)3-1-2-7-3/h3,7H,1-2H2,(H3,5,6)
• InChI Key： JQAXMIRHPUQOBI-UHFFFAOYSA-N
• SMILES： N1CCC1C(=N)N

Computed Properties

• Exact Mass: 99.079647300g/mol
• Monoisotopic Mass: 99.079647300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 88.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 61.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines

Additional information on Azetidine-2-carboximidamide

Recent Advances in the Study of Azetidine-2-carboximidamide (CAS: 1824498-62-5) in Chemical Biology and Pharmaceutical Research

Azetidine-2-carboximidamide, a compound with the CAS number 1824498-62-5, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This small molecule, characterized by its azetidine ring and carboximidamide functional group, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and mechanism of action, providing valuable insights into its role as a potential drug candidate or biochemical tool.

One of the key areas of interest is the compound's role as a building block in medicinal chemistry. Researchers have explored its utility in the synthesis of novel heterocyclic compounds, which are often pivotal in drug discovery. The unique structural features of Azetidine-2-carboximidamide, including its strained four-membered ring, contribute to its reactivity and ability to interact with biological targets, making it a valuable scaffold for the development of new therapeutics.

Recent publications have highlighted the compound's potential in targeting enzymes involved in critical metabolic pathways. For instance, studies have demonstrated its inhibitory effects on certain proteases and kinases, which are often implicated in diseases such as cancer and inflammatory disorders. These findings suggest that Azetidine-2-carboximidamide could serve as a lead compound for the development of enzyme inhibitors with high specificity and efficacy.

In addition to its therapeutic potential, Azetidine-2-carboximidamide has also been investigated for its use in chemical biology as a probe to study protein-ligand interactions. Its ability to form stable complexes with specific proteins has enabled researchers to gain deeper insights into the structural and functional aspects of these biomolecules. This application is particularly valuable in the field of drug discovery, where understanding such interactions is crucial for the rational design of new drugs.

Despite these promising developments, challenges remain in the optimization of Azetidine-2-carboximidamide's pharmacological properties. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed to fully realize its therapeutic potential. Ongoing research is focused on modifying the compound's structure to enhance its drug-like properties while retaining its biological activity.

In conclusion, Azetidine-2-carboximidamide (CAS: 1824498-62-5) represents a versatile and promising molecule in the realm of chemical biology and pharmaceutical research. Its unique structural features and diverse biological activities make it a valuable tool for drug discovery and biochemical studies. Continued research and development efforts are expected to further elucidate its potential and pave the way for its application in clinical settings.